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Compound of Interest

Compound Name: D-altraric acid

Cat. No.: B1240301

Technical Support Center: D-Altraric Acid

This technical support center provides guidance on the storage, handling, and troubleshooting
for D-altraric acid. Given the limited specific experimental data for D-altraric acid, the
recommendations provided are based on its structural similarity to other aldaric acids, such as
D-tartaric acid, and general principles for handling sugar acids.

Frequently Asked Questions (FAQSs)
Q1: What is D-altraric acid?

Al: D-altraric acid is a sugar acid with the chemical formula CeH100s.[1] It is the D-enantiomer
of altraric acid.[1] Aldaric acids are characterized by having carboxylic acid groups at both ends
of their carbon chain.

Q2: What are the general recommendations for storing D-altraric acid?

A2: D-altraric acid should be stored in a cool, dry, and well-ventilated area.[2][3] It is advisable
to keep the container tightly closed to prevent moisture absorption.[3] As a general guideline for
sugar acids, storage containers should be opaque and airtight.

Q3: What personal protective equipment (PPE) should be worn when handling D-altraric acid?

A3: When handling D-altraric acid, it is recommended to wear appropriate personal protective
equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab
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coat or apron.[4][5] If there is a risk of generating dust, a respirator may be necessary.[5]

Q4: Is D-altraric acid considered hazardous?

A4: While specific toxicity data for D-altraric acid is not readily available, similar compounds

like tartaric acid are considered hazardous.[6] Tartaric acid is irritating to the eyes, respiratory

system, and skin.[6] Therefore, it is prudent to handle D-altraric acid with care, avoiding

contact with skin and eyes and preventing inhalation of any dust.[3]

Q5: What materials are incompatible with D-altraric acid?

A5: Based on information for similar sugar acids, D-altraric acid should not be stored with

strong oxidizing agents, bases, or reducing agents.[2][6]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Difficulty Dissolving D-altraric
Acid

D-altraric acid may have
limited solubility in certain

solvents.

Based on data for similar sugar
acids, D-altraric acid is
expected to be soluble in
water. If you experience
difficulty, gentle heating or
sonication may aid dissolution.
For organic solvents, solubility

is likely to be lower.

Material Has Changed Color or

Clumped

This may indicate moisture

absorption or degradation.

Discard the material if
significant changes in
appearance are observed. To
prevent this, ensure the
container is tightly sealed and

stored in a dry environment.

Inconsistent Experimental

Results

This could be due to impurities
or degradation of the D-altraric

acid.

Ensure you are using a high-
purity grade of D-altraric acid.
If degradation is suspected, it
is recommended to use a fresh

batch of the compound.
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Physicochemical Data

Due to the limited availability of experimental data for D-altraric acid, the following table
summarizes computed data from PubChem.

Property Value
Molecular Formula CeH100s
Molecular Weight 210.14 g/mol
(2S,3R,4S,5S)-2,3,4,5-tetrahydroxyhexanedioic
IUPAC Name _
acid
CAS Number 117468-78-7

Experimental Protocols

Detailed experimental protocols for D-altraric acid are not widely available. Researchers
should adapt general protocols for aldaric acids based on the specific requirements of their
experiments, always starting with small-scale trials to optimize conditions.

Visual Workflow Guides
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Workflow for Safe Storage and Handling of D-Altraric Acid

Storage Handling
Store in a Cool, Dry, Wear Appropriate PPE
Well-Ventilated Area (Goggles, Gloves, Lab Coat)
Keep Container Avoid Skin and
Tightly Sealed Eye Contact

: l

Store Away From
Incompatible Materials Avoid Inhaling Dust
(Oxidizers, Bases)

Dispose of Waste
According to Regulations

Handle Safely in
Designated Area

Receive D-Altraric Acid

Store Appropriately

cluster_storage

cluster_handling

Click to download full resolution via product page

Caption: A logical workflow for the proper storage and handling of D-altraric acid.
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Troubleshooting Common Issues with D-Altraric Acid

Dissolution Issues

Difficulty

Verify Solvent Choice 3 Apply Gentle Heat
Dissolving

(Water is likely suitable) or Sonication

Appearance Change

Color Change

Review Storage . .
or Clumping [—®{ Discard if Degraded

Conditions (Moisture?)

Problem Encountered

Inconsistent Results

Verify Purity of
D-Altraric Acid

Inconsistent
Results

| Use a Fresh Batch

Click to download full resolution via product page

Caption: A troubleshooting workflow for common issues encountered with D-altraric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Storage and handling recommendations for D-altraric
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240301#storage-and-handling-recommendations-
for-d-altraric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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